Ethyl 2-{2-[2-(3,4-dimethylphenoxy)ethylthio]benzimidazolyl}acetate

• IUPAC Name: ethyl 2-[2-[2-(3,4-dimethylphenoxy)ethylsulfanyl]benzimidazol-1-yl]acetate
• InChI: InChI=1S/C21H24N2O3S/c1-4-25-20(24)14-23-19-8-6-5-7-18(19)22-21(23)27-12-11-26-17-10-9-15(2)16(3)13-17/h5-10,13H,4,11-12,14H2,1-3H3
• InChI Key: GQHYBGNYICWOOM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C2=CC=CC=C2N=C1SCCOC3=CC(=C(C=C3)C)C
• Molecular Formula: C21H24N2O3S
• Molecular Weight: 384.5 g/mol

Description

Ethyl 2-{2-[2-(3,4-dimethylphenoxy)ethylthio]benzimidazolyl}acetate, also known as DMPT, is a chemical compound that has received significant attention in the scientific community due to its potential applications in various fields. DMPT is a synthetic compound that was first synthesized in the 1970s and has since been extensively studied for its biological and physiological effects. In

Scientific Research Applications

FT-IR and FT-Raman Spectral Investigation and DFT Computations of Pharmaceutical Important Molecule Ethyl 2-(4-Benzoyl-2,5- Dimethylphenoxy) Acetate

Vibrational contribution studies have been conducted on the molecule using FTIR and FT-Raman analysis, supported by quantum chemical studies. This research sheds light on the electronic structure and potential pharmaceutical activity of the molecule, alongside charge transfer possibilities within the molecule, inferred from HOMO and LUMO analysis and molecular electrostatic potential investigations. These insights contribute to understanding the intrinsic properties and potential applications of such molecules in scientific research (Amalanathan et al., 2015).

Biological Activity and Chemical Properties

Research in the field of imidazo[1,2-a]benzimidazole derivatives This study synthesizes and examines the chemical properties of ethyl esters of (9-subtituted-imidazo[1,2-a]benzimidazolyl-2)acetic acids, revealing biological activities like fungicidal, antimicrobial, and antiarrhythmic properties, as well as effects on brain rhythmogenesis. These findings indicate the therapeutic and biological research potential of such derivatives (Anisimova et al., 2011).

Antibacterial and Enzyme Inhibition Studies

Antibacterial and Enzyme Inhibition Studies of N'-Substituted Benzylidene-2-(2, 4- Dimethylphenoxy) Acetatohydrazides The synthesized molecules in this study, starting from 2,4-Dimethylphenol, demonstrated significant antibacterial and anti-enzymatic activities. The research contributes to the understanding of the biological activities and potential pharmaceutical applications of these molecules (Aziz‐ur‐Rehman et al., 2014).

Synthesis and Anti-HIV-1 Activity

Synthesis and Anti-HIV-1 Activity of 2-[2-(3,5-Dimethylphenoxy)ethylthio]pyrimidin-4(3H)-ones This paper discusses the synthesis of derivatives with potential anti-HIV-1 activity, providing insights into the antiviral research implications of these compounds. Specifically, it details the synthesis process and the observed virus-inhibiting properties of certain derivatives against type 1 human immunodeficiency virus in vitro (Novikov et al., 2004).

Crystal Structure and Spectroscopic Analysis

Synthesis, crystal structure, spectroscopic, thermal properties and DFT calculation of a novel ethyl 2-(2-(thiazol-4-yl)-1H-benzimidazol-1-yl)acetate The synthesis and comprehensive analysis of the molecular structure, including spectroscopic and thermal properties, and DFT calculations of the compound are provided. The study delves into the stability and electronic properties, contributing valuable information to the understanding of the structural and functional aspects of these compounds in scientific research (El Foujji et al., 2020).